Cas no 22917-81-3 (9H-Purin-6-amine,9,9'-(1,6-hexanediyl)bis-)

9H-Purin-6-amine,9,9'-(1,6-hexanediyl)bis- structure
22917-81-3 structure
Product Name:9H-Purin-6-amine,9,9'-(1,6-hexanediyl)bis-
CAS No:22917-81-3
MF:C16H20N10
MW:352.397000312805
CID:286363
PubChem ID:255189
Update Time:2025-04-19

9H-Purin-6-amine,9,9'-(1,6-hexanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9,9'-(1,6-hexanediyl)bis-
    • 9-[6-(6-aminopurin-9-yl)hexyl]purin-6-amine
    • 1,6-Bis(9-adenyl)-hexan
    • 1.6-Bis-< adeninyl-(9)> -hexan
    • 9,9'-(hexane-1,6-diyl)diadenine
    • 9,9'-Hexamethylen-bisadenin
    • 9,9'-hexane-1,6-diylbis(9h-purin-6-amine)
    • 9H,9'H-9,9'-hexane-1,6-diyl-bis-purin-6-ylamine
    • AC1L5RVK
    • AC1Q4VHR
    • AG-J-76611
    • AR-1H5300
    • CTK4F0453
    • NSC80501
    • 9,9'-(Hexane-1,6-diyl)bis(9H-purin-6-amine)
    • 22917-81-3
    • NSC-80501
    • DTXSID00292140
    • ZINC01596586
    • 9-[6-(6-amino-9H-purin-9-yl)hexyl]-9H-purin-6-amine
    • Inchi: 1S/C16H20N10/c17-13-11-15(21-7-19-13)25(9-23-11)5-3-1-2-4-6-26-10-24-12-14(18)20-8-22-16(12)26/h7-10H,1-6H2,(H2,17,19,21)(H2,18,20,22)
    • InChI Key: GZSXAOIZHBUGGC-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C(N)=NC=NC1=2)CCCCCCN1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 352.1876
  • Monoisotopic Mass: 352.18724068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 139.24
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